N-ethyl-1-(4-methoxyphenyl)propan-1-amine
Overview
Description
“N-ethyl-1-(4-methoxyphenyl)propan-1-amine” is a chemical compound that is used as a precursor for the synthesis of other organic compounds . It is also known as 4-Methoxyphenethylamine .
Synthesis Analysis
The synthesis of “this compound” involves the reaction of 1-(3-amino-4-(benzyloxy)phenyl)-2-(benzyl(1-(4-methoxy acid protected by N2 . The compound is also obtained after distillation of the toluene layer .Molecular Structure Analysis
The molecular formula of “this compound” is C12H19NO . The InChI code is 1S/C12H19NO/c1-4-12(13-5-2)10-6-8-11(14-3)9-7-10/h6-9,12-13H,4-5H2,1-3H3 .Physical And Chemical Properties Analysis
“this compound” is a yellow liquid . It has a molecular weight of 193.29 . The compound is stored at 0-8 C .Scientific Research Applications
Potential as a Substance P (NK1) Receptor Antagonist
Research has indicated the potential of compounds similar to N-ethyl-1-(4-methoxyphenyl)propan-1-amine in acting as selective antagonists for the substance P (NK1) receptor. For instance, CP-96,345, a related compound, has shown to inhibit substance P-induced effects selectively without affecting other receptors, suggesting its utility in exploring the physiological roles of substance P in diseases (Snider et al., 1991).
Enhanced Lipase-Catalyzed N-Acylation
A study on the lipase-catalyzed kinetic resolution of amines, including those structurally related to this compound, demonstrated enhanced reaction rates with specific acylation reagents. This finding underscores the compound's relevance in producing enantiopure amines, a critical aspect of pharmaceutical manufacturing (Cammenberg et al., 2006).
Reductive Monoalkylation Research
Investigations into the reductive monoalkylation of nitro aryls, including ethyl (4-methoxy-3-nitrophenyl) acetate, have shed light on synthesizing secondary benzyl amino aryls. This research provides insights into synthetic methodologies that can be applied to compounds like this compound, offering pathways to new chemical entities (Sydnes et al., 2008).
Synthesis of β-1,2,3-Triazolyl-α-amino Esters
The microwave-assisted synthesis involving compounds structurally related to this compound has been explored for producing β-1,2,3-triazolyl-α-amino esters. This research demonstrates the compound's utility in generating novel organic molecules, potentially useful in various chemical and pharmaceutical applications (Khan et al., 2015).
Crystal Packing and Nonhydrogen Bonding Interactions
Studies on the crystal packing of ethyl (Z)-2-cyano-3-[(4-alkoxyphenyl)amino]prop-2-enoates reveal the significance of nonhydrogen bonding interactions, including N⋯π and O⋯π types. These findings suggest the importance of such interactions in the structural analysis and design of new compounds related to this compound (Zhang et al., 2011).
Safety and Hazards
properties
IUPAC Name |
N-ethyl-1-(4-methoxyphenyl)propan-1-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H19NO/c1-4-12(13-5-2)10-6-8-11(14-3)9-7-10/h6-9,12-13H,4-5H2,1-3H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XBFZYRMVEHPXLF-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C1=CC=C(C=C1)OC)NCC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H19NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30406314 |
Source
|
| Record name | N-ethyl-1-(4-methoxyphenyl)propan-1-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30406314 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
193.28 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
40023-81-2 |
Source
|
| Record name | N-ethyl-1-(4-methoxyphenyl)propan-1-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30406314 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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